3-Methylbicyclo[1.1.1]pentan-1-ol

• IUPAC Name: 3-methylbicyclo[1.1.1]pentan-1-ol
• InChI: InChI=1S/C6H10O/c1-5-2-6(7,3-5)4-5/h7H,2-4H2,1H3
• InChI Key: TUTFLTNKHLWQIP-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C1)(C2)O
• Molecular Formula: C6H10O
• Molecular Weight: 98.14 g/mol
• CAS RN: 2091012-43-8

Description

3-Methylbicyclo[1.1.1]pentan-1-ol is an organic compound with the CAS Number: 2091012-43-8. It has a molecular weight of 98.14 and its IUPAC name is 3-methylbicyclo[1.1.1]pentan-1-ol.

Synthesis Analysis

The synthesis of 3-Methylbicyclo[1.1.1]pentan-1-ol and its derivatives has been a topic of interest in recent years. The bicyclo[1.1.1]pentane motif has emerged within drug discovery as a valuable bioisostere for internal alkynes, tert-butyl groups, and mono-substituted/1,4-disubstituted arenes. Multiple synthetic approaches have been reported for the construction of the bicyclo[1.1.1]pentane framework.

Molecular Structure Analysis

The molecular structure of 3-Methylbicyclo[1.1.1]pentan-1-ol consists of a bicyclic system with a methyl group attached to one of the bridgehead carbons and a hydroxyl group attached to the other. The InChI code for this compound is 1S/C6H10O/c1-5-2-6(7,3-5)4-5/h7H,2-4H2,1H3.

Scientific Research Applications

Materials Science: Molecular Rods and Rotors

3-Methylbicyclo[1.1.1]pentan-1-ol has been explored as a building block for designing molecular rods and rotors. Its rigid, cage-like structure makes it an excellent candidate for constructing supramolecular assemblies. Researchers have used it to create functional materials with controlled mechanical properties, such as stiffness and flexibility. .

Functionalization of Bicyclic Compounds

Researchers have explored the functionalization of 3-Methylbicyclo[1.1.1]pentan-1-ol to create new derivatives with tailored properties. For example, ring-opening reactions allow the introduction of various substituents, expanding the compound’s versatility. These derivatives find applications in drug discovery, materials chemistry, and organic synthesis.

Mechanism of Action

Bicyclo[1.1.1]pentane derivatives have been used in materials science as molecular rods, molecular rotors, supramolecular linker units, liquid crystals, FRET sensors, and metal–organic frameworks . They have also emerged within drug discovery as a valuable bioisostere for internal alkynes, tert-butyl groups, and mono-substituted/1,4-disubstituted arenes .